molecular formula C16H26N2O B8579403 3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine CAS No. 90287-76-6

3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine

Cat. No.: B8579403
CAS No.: 90287-76-6
M. Wt: 262.39 g/mol
InChI Key: TVWVYAZWNFFFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
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Properties

CAS No.

90287-76-6

Molecular Formula

C16H26N2O

Molecular Weight

262.39 g/mol

IUPAC Name

3-[3-[(3-methylpiperidin-1-yl)methyl]phenoxy]propan-1-amine

InChI

InChI=1S/C16H26N2O/c1-14-5-3-9-18(12-14)13-15-6-2-7-16(11-15)19-10-4-8-17/h2,6-7,11,14H,3-5,8-10,12-13,17H2,1H3

InChI Key

TVWVYAZWNFFFNV-UHFFFAOYSA-N

Canonical SMILES

CC1CCCN(C1)CC2=CC(=CC=C2)OCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.13 g (0.025 mol) of 3-[(3-Methylpiperidin-1-yl) methyl]phenol are introduced into a suspension of 1.0 g (0.025 mol) of sodium hydride (60%) in absolute DMF and stirred overnight at room temperature. After the addition of 2.23 g (0.025 mol) of 3-chloropropionic acid nitrile, the reaction mixture is stirred for 7 hours at 60° C. and then poured into ice water and extracted with ether, and the organic phase is washed with 5% NaOH. After dehydration over Na2SO4, the ethereal phase is introduced dropwise into a suspension of 1.14 g (0.03 mol) of LiAlH4 in absolute ether and then hydrolysed with 2.2 ml of H2O. After filtration and removal of solvent by evaporation under vacuum, 2.96 g of a pale yellow oil are left behind.
Quantity
5.13 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
3-chloropropionic acid nitrile
Quantity
2.23 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1.14 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
2.2 mL
Type
solvent
Reaction Step Five

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